2-(Chloromethyl)-5-methyl-1,3-oxazole
Cat. No. B3152250
M. Wt: 131.56 g/mol
InChI Key: NHBCFSWIRRZFRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:12]1[O:13][CH2:14][CH2:15][CH2:16]1.[CH3:9][CH2:10][NH2:11].[Cl:1][CH2:2][c:3]1[o:4][c:5]([CH3:8])[cH:6][n:7]1>>[CH2:2]([c:3]1[o:4][c:5]([CH3:8])[cH:6][n:7]1)[NH:11][CH2:10][CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cnc(CCl)o1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCNCc1ncc(C)o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
